Cas no 1804534-76-6 (3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol)

3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol is a multifunctional pyridine derivative featuring a trifluoromethoxy group and dual amino functionalities, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethoxy moiety enhances lipophilicity and metabolic stability, while the amino and hydroxymethyl groups provide reactive sites for further derivatization. This compound is particularly valuable in the development of bioactive molecules due to its structural rigidity and potential for hydrogen bonding. Its well-defined reactivity profile allows for selective modifications, enabling applications in drug discovery and specialty chemical synthesis. High purity and consistent quality ensure reliable performance in research and industrial processes.
3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol structure
1804534-76-6 structure
Product Name:3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol
CAS No:1804534-76-6
MF:C8H10F3N3O2
MW:237.17911195755
CID:4930427
Update Time:2025-05-19

3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol
    • Inchi: 1S/C8H10F3N3O2/c9-8(10,11)16-7-1-4(13)5(2-12)14-6(7)3-15/h1,15H,2-3,12-13H2
    • InChI Key: VBLBGBNMZLTERZ-UHFFFAOYSA-N
    • SMILES: FC(OC1C=C(C(CN)=NC=1CO)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 227
  • XLogP3: -0.1
  • Topological Polar Surface Area: 94.4

3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022003177-500mg
3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol
1804534-76-6 97%
500mg
$999.60 2022-04-02
Alichem
A022003177-1g
3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol
1804534-76-6 97%
1g
$1,814.40 2022-04-02

Additional information on 3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol

Introduction to 3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804534-76-6)

3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol, with the CAS number 1804534-76-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, an aminomethyl group, and a trifluoromethoxy substituent, all of which contribute to its potential therapeutic applications.

The molecular formula of 3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol is C10H12F3N3O2, and its molecular weight is approximately 249.21 g/mol. The compound's structure includes a pyridine ring, which is a common scaffold in many bioactive molecules due to its ability to form hydrogen bonds and π-stacking interactions. The presence of the trifluoromethoxy group enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and metabolic stability.

In recent years, there has been a growing interest in the development of small molecules with multifunctional properties for various therapeutic applications. 3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol has shown promise in several areas, including neurodegenerative diseases, cancer, and inflammatory disorders. The compound's multifunctional nature allows it to interact with multiple biological targets, making it a versatile candidate for drug discovery and development.

Neurodegenerative Diseases: One of the key areas where 3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol has shown potential is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Studies have demonstrated that the compound can modulate key signaling pathways involved in neuronal survival and function. For instance, it has been shown to inhibit the aggregation of amyloid-beta peptides, which are a hallmark of AD, and to protect dopaminergic neurons from oxidative stress, which is a critical factor in PD pathogenesis.

Cancer: Another promising application of 3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol is in cancer therapy. Research has indicated that the compound can selectively target cancer cells while sparing normal cells. This selectivity is attributed to its ability to interfere with specific cellular processes that are often dysregulated in cancer cells, such as cell cycle progression and apoptosis. Additionally, the compound has been shown to enhance the efficacy of existing chemotherapeutic agents by sensitizing cancer cells to their cytotoxic effects.

Inflammatory Disorders: Inflammation plays a crucial role in many chronic diseases, including arthritis and inflammatory bowel disease (IBD). 3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol has demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines are known to contribute to tissue damage and chronic inflammation. By modulating these pathways, the compound may offer a new therapeutic approach for managing inflammatory disorders.

The pharmacokinetic properties of 3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol have also been extensively studied. Preclinical data suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can penetrate the blood-brain barrier (BBB), which is essential for its potential use in central nervous system (CNS) disorders. Furthermore, the compound shows low toxicity in animal models, making it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol. Early-phase trials have shown promising results, with patients reporting improved symptoms and tolerability. These findings have paved the way for larger-scale studies to further validate the therapeutic potential of this compound.

In conclusion, 3-Amino-2-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804534-76-6) represents a promising candidate for various therapeutic applications due to its unique structural features and multifunctional properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data become available from clinical trials, this compound may emerge as a valuable addition to the arsenal of treatments for neurodegenerative diseases, cancer, and inflammatory disorders.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.